o-Tolylsulfonylaminoacetophenone

• Molecular Formula: C15H15NO3S
• Molecular Weight: 289.4 g/mol
• IUPAC Name: N-(2-acetylphenyl)-2-methylbenzenesulfonamide
• InChI: InChI=1S/C15H15NO3S/c1-11-7-3-6-10-15(11)20(18,19)16-14-9-5-4-8-13(14)12(2)17/h3-10,16H,1-2H3
• InChI Key: DKHJVXYFBXEHSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1S(=O)(=O)NC2=CC=CC=C2C(=O)C

Description

O-Tolylsulfonylaminoacetophenone is a useful research compound. Its molecular formula is C15H15NO3S and its molecular weight is 289.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25 g of o-aminoacetophenone and 40 g of p-toluene sulfonyl chloride are together dissolved in 150 ml of pyridine and are left to stand at 50°-60° for one hour. The reaction mixture is then added to 1 liter of a stirred ice-water mixture and extracted with methylene chloride after half an hour.